Cas no 134-23-6 (Sodium thiosalicylate)

• Product Name: Sodium thiosalicylate
• CAS No: 134-23-6
• MF: C₇H₅NaO₂S
• MW: 176.168171644211
• MDL: MFCD00070504
• CID: 166256
• PubChem ID: 87576209
• Update Time: 2025-05-21

Sodium thiosalicylate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-mercapto-, sodium salt (1:1)
• Sodium Thiosalicylate
• 2-Mercapto-benzoesaeure,Natrium-Salz
• 2-mercaptobenzoic acid sodium salt
• Natriumthiosalicylat
• o-Mercaptobenzoic acid sodium salt
• Sodium 2-Mercaptobenzoate
• Thiosalicylic Acid Sodium SaltSodium 2-Mercaptobenzoate2-Mercaptobenzoic Acid Sodium Salt
• Thiosalicylic Acid Sodium Salt
• Thiosalicylic Acid Sodium Salt Sodium 2-Mercaptobenzoate 2-Mercaptobenzoic Acid Sodium Salt
• sodium 2-sulfanylbenzoate
• C2D9ITW04B
• Rexolate
• Thiocyl
• Rexolate (TN)
• Benzoic acid, 2-mercapto-, monosodium salt
• HBAIZOJDXAXWHS-UHFFFAOYSA-M
• 2-Mercapto-benzoic acid, monosodium salt
• D00971
• C08171
• sodium;2-sulfanylbenzoate
• SCHEMBL187240
• SODIUM THIOSALICYLATE [WHO-DD]
• J-006506
• Sodium2-Mercaptobenzoate
• CS-0444869
• DTXSID90928380
• 134-23-6
• AS-58524
• UNII-C2D9ITW04B
• FT-0768179
• SODIUM THIOSALICYLATE [MART.]
• MFCD00070504
• D92321
• T0220
• CHEBI:9182
• SODIUM THIOSALICYLATE [VANDF]
• THIOSALICYLICACIDSODIUMSALT
• AKOS027320116
• Q27108301
• SODIUM THIOSALICYLATE (MART.)
• DTXCID501357148
• DB-257088
• Sodium thiosalicylate

• MDL： MFCD00070504
• Inchi： 1S/C7H6O2S.Na/c8-7(9)5-3-1-2-4-6(5)10;/h1-4,10H,(H,8,9);/q;+1/p-1
• InChI Key： HBAIZOJDXAXWHS-UHFFFAOYSA-M
• SMILES： SC1C=CC=CC=1C(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 175.99100
• Monoisotopic Mass: 175.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• Topological Polar Surface Area: 41.1

Experimental Properties

• Density: No data available
• Melting Point: No data available
• Boiling Point: 298.6°Cat760mmHg
• Flash Point: No data available
• PSA: 78.93000
• LogP: 0.33880

Sodium thiosalicylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Sodium thiosalicylate

Sodium Thiosalicylate (CAS No. 134-23-6): An Overview of Its Properties, Applications, and Recent Research

Sodium thiosalicylate (CAS No. 134-23-6) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and medicine. This compound, also known as sodium 2-thiosalicylate or sodium thioglycolic acid salicylate, is a white to off-white crystalline powder that is soluble in water and ethanol. Its chemical formula is C7H5NaO3S, and it has a molecular weight of 186.17 g/mol.

The structure of sodium thiosalicylate consists of a salicylate moiety linked to a thioether group. This unique structure confers the compound with several interesting properties, including its ability to act as an antioxidant, anti-inflammatory agent, and metal chelator. These properties make it a valuable component in various pharmaceutical and industrial applications.

In the pharmaceutical industry, sodium thiosalicylate has been extensively studied for its potential therapeutic effects. One of the key areas of research has been its use in the treatment of chronic inflammatory conditions. Studies have shown that sodium thiosalicylate can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and pain. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Recent research has also explored the potential of sodium thiosalicylate in the treatment of neurodegenerative diseases. A study published in the Journal of Neurochemistry in 2021 found that sodium thiosalicylate can protect neurons from oxidative stress and apoptosis by upregulating the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. This neuroprotective effect suggests that sodium thiosalicylate could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, sodium thiosalicylate has also been investigated for its antimicrobial activity. Research published in the Journal of Antimicrobial Chemotherapy in 2020 demonstrated that sodium thiosalicylate exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum antimicrobial activity makes it a potential candidate for the development of new antibiotics to combat drug-resistant bacterial infections.

The metal chelating properties of sodium thiosalicylate have also been extensively studied. It has been shown to effectively chelate metal ions such as iron, copper, and zinc, which are often involved in oxidative stress and cellular damage. This property makes it useful in various industrial applications, including water treatment, metal finishing, and the removal of heavy metals from contaminated environments.

In the field of cosmetics, sodium thiosalicylate is used as an active ingredient in skin care products due to its anti-inflammatory and antioxidant properties. It can help reduce redness and irritation, making it suitable for use in products designed for sensitive skin. Additionally, its ability to chelate metal ions can help prevent the formation of free radicals that can damage skin cells.

The safety profile of sodium thiosalicylate has been well-established through numerous toxicological studies. It is generally considered safe for use in pharmaceuticals and cosmetics when used at appropriate concentrations. However, like any chemical compound, it should be handled with care to avoid skin contact or inhalation.

In conclusion, sodium thiosalicylate (CAS No. 134-23-6) is a multifunctional compound with a wide range of applications in pharmaceuticals, cosmetics, and industrial processes. Its unique chemical structure endows it with valuable properties such as antioxidant, anti-inflammatory, neuroprotective, antimicrobial, and metal chelating activities. Ongoing research continues to uncover new potential uses for this compound, making it an important molecule in modern scientific research and development.